Cas no 1019096-56-0 (N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide)

• Product Name: N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide
• CAS No: 1019096-56-0
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 6589854
• PubChem ID: 25282198
• Update Time: 2025-10-28

N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide
• N-[2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]furan-2-carboxamide
• N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)furan-2-carboxamide
• AKOS016391126
• VU0630593-1
• F5030-1164
• 1019096-56-0

• Inchi： 1S/C20H18N4O4S/c1-12-9-18(22-19(25)16-5-4-8-28-16)24(23-12)20-21-14(11-29-20)13-6-7-15(26-2)17(10-13)27-3/h4-11H,1-3H3,(H,22,25)
• InChI Key： QAFASYRLKGXURI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC(C)=NN1C1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)=O

Computed Properties

• Exact Mass: 410.10487624g/mol
• Monoisotopic Mass: 410.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide

N-{1-[4-(3,4-Dimethoxyphenyl)-1,3-Thiazol-2-yl]-3-Methyl-1H-Pyrazol-5-yl}Furan-2-Carboxamide (CAS No. 1019096-56-0): A Comprehensive Overview

N-{1-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide (CAS No. 1019096-56-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of thiazole and pyrazole rings, which are known for their biological activities and potential therapeutic applications.

The molecular structure of N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide is characterized by the presence of multiple functional groups, including methoxy, thiazole, pyrazole, and furan moieties. These functional groups contribute to the compound's unique chemical properties and biological activities. The methoxy groups enhance the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. The thiazole and pyrazole rings are known for their ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets.

Recent studies have highlighted the potential of N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic potential in the treatment of certain types of cancer.

The pharmacokinetic properties of N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide have also been studied extensively. Research has shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. However, further studies are needed to optimize its pharmacokinetic profile and reduce potential side effects.

In terms of safety and toxicity, preliminary studies have indicated that N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}furan-2-carboxamide is generally well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are required to ensure its safety for long-term use in humans.

The synthesis of N-{1-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-y l}furan - 2 - carbox amide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. The synthetic route typically starts with the formation of the thiazole ring followed by the introduction of the pyrazole moiety and the furan carboxamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

In conclusion, N-{1-[4-(3 , 4 - dim eth oxy phen yl ) - 1 , 3 - thia z ol - 2 - yl ] - 3 - meth yl - 1 H - pyra z ol - 5 - yl } fu ran - 2 - car box amide (CAS No. 1019096 - 56 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for addressing unmet medical needs in various disease areas.